Cas no 6453-99-2 (Methanone,phenyl-3-thienyl-)

• Product Name: Methanone,phenyl-3-thienyl-
• CAS No: 6453-99-2
• MF: C₁₁H₈OS
• MW: 188.245621681213
• MDL: MFCD00114995
• CID: 529237
• PubChem ID: 248647
• Update Time: 2025-04-19

Methanone,phenyl-3-thienyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,phenyl-3-thienyl-
• 3-Benzoylthiophene
• phenyl(thiophen-3-yl)methanone
• 3-Thienyl phenyl ketone
• Phenyl 3-Thienyl ketone
• phenyl thiophen-3-yl methanone
• phenyl-(3-thienyl)-methanone

• MDL： MFCD00114995
• Inchi： 1S/C11H8OS/c12-11(10-6-7-13-8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： CMOJGEQZTCYQET-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 188.03000
• Monoisotopic Mass: 188.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.2061 (rough estimate)
• Melting Point: 63.5°C
• Boiling Point: 293.26°C (rough estimate)
• Flash Point: 137.0±20.4 °C
• Refractive Index: 1.6090 (estimate)
• PSA: 45.31000
• LogP: 2.97910
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methanone,phenyl-3-thienyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones